Cas no 897453-51-9 (N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide)

• Product Name: N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide
• CAS No: 897453-51-9
• MF: C₂₀H₁₉N₅O₃S
• MW: 409.461562395096
• CID: 5915411
• Update Time: 2025-08-05

N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-1-naphthalenyl-2-[(2,3,6,9-tetrahydro-1,3,9-trimethyl-2,6-dioxo-1H-purin-8-yl)thio]-
• N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide

• Inchi： 1S/C20H19N5O3S/c1-23-17-16(18(27)25(3)20(28)24(17)2)22-19(23)29-11-15(26)21-14-10-6-8-12-7-4-5-9-13(12)14/h4-10H,11H2,1-3H3,(H,21,26)
• InChI Key： JQNIFUADZBGGDE-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CSC1N(C)C2=C(N=1)C(=O)N(C)C(=O)N2C

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 13.20±0.30(Predicted)

Additional information on N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide

Introduction to N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS No. 897453-51-9)

N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide (CAS No. 897453-51-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of purine derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular structure includes a naphthalene ring and a purine scaffold, which are both known for their diverse biological properties.

The naphthalene ring in N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide contributes to its lipophilicity and enhances its ability to cross biological membranes. This property is crucial for the compound's potential use in drug delivery systems and its ability to target specific cellular compartments. The purine scaffold, on the other hand, is a common structural motif found in many biologically active molecules, including nucleosides and nucleotides. The presence of this scaffold suggests that the compound may have interactions with nucleic acids or enzymes involved in nucleic acid metabolism.

Recent studies have explored the pharmacological properties of N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action appears to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), a key enzyme required for viral replication.

In addition to its antiviral properties, N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-yl)sulfanylacetamide has also been investigated for its anticancer potential. Research conducted at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity is attributed to the compound's ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation.

The structural diversity of N-(naphthalen-1-yl)-2-(1,3,9-trimethyl-2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-8-y l)sulfanylacetamide also makes it an attractive candidate for structure-based drug design. Computational studies have been performed to predict the binding modes and affinities of this compound with various target proteins. These studies have provided valuable insights into the molecular interactions that underlie its biological activities and have guided the rational design of more potent analogs.

Another area of interest is the pharmacokinetic profile of N-(naphthalen-1-y l)-2-(1 , 3 , 9 -trimethyl - 2 , 6 -dioxo - 2 , 3 , 6 , 9 -tetrahydro - 1 H -purin - 8 - yl )sulfanylacetamide. Preliminary data suggest that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for its development as an orally administered therapeutic agent. Ongoing preclinical studies are aimed at optimizing its pharmacokinetic parameters and assessing its safety profile in animal models.

The potential applications of N-(naphthalen - 1 - yl ) - 2 -( 1 , 3 , 9 - trimethyl - 2 , 6 - dioxo - 2 , 3 , 6 , 9 - tetrahydro - 1 H - purin - 8 - yl )sulfanylacetamide extend beyond antiviral and anticancer therapies. Recent research has explored its anti-inflammatory properties and its potential as a neuroprotective agent. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and can protect neurons from oxidative stress-induced damage.

In conclusion, N -( naphthalen - 1 - yl ) - 2 -( 1 , 3 , 9 - trimethyl - 2 , 6 - dioxo - 2 , 3 , 6 , 9 - tetrahydro - 1 H - purin - 8 - yl )sulfanylacetamide (CAS No . 897453 –51–9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an important molecule for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play a significant role in the development of new therapeutic agents for various diseases.